Cas no 62606-05-7 (Benzenamine, N-(3-methoxy-5-nitrophenyl)-2,4,6-trinitro-)

• Product Name: Benzenamine, N-(3-methoxy-5-nitrophenyl)-2,4,6-trinitro-
• CAS No: 62606-05-7
• MF: C₁₃H₉N₅O₉
• MW: 379.238662481308
• CID: 438393
• PubChem ID: 71384695
• Update Time: 2025-04-19

Benzenamine, N-(3-methoxy-5-nitrophenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(3-methoxy-5-nitrophenyl)-2,4,6-trinitro-
• N-(3-methoxy-5-nitrophenyl)-2,4,6-trinitroaniline
• 62606-05-7
• DTXSID80806946

• Inchi： 1S/C13H9N5O9/c1-27-10-3-7(2-8(4-10)15(19)20)14-13-11(17(23)24)5-9(16(21)22)6-12(13)18(25)26/h2-6,14H,1H3
• InChI Key： IMUFBWYHKYASEA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 379.04007
• Monoisotopic Mass: 379.04002688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 205Ų

Experimental Properties

• PSA: 193.82